6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine

• CAS No.: 6303-43-1
• Molecular Formula: C11H11ClN4
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 6-chloro-4-N-methyl-4-N-phenylpyrimidine-2,4-diamine
• InChI: InChI=1S/C11H11ClN4/c1-16(8-5-3-2-4-6-8)10-7-9(12)14-11(13)15-10/h2-7H,1H3,(H2,13,14,15)
• InChI Key: DKWQGENYTFFROV-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C2=CC(=NC(=N2)N)Cl

Description

6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C11H11ClN4 and its molecular weight is 234.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 20-mL screw-cap vial was charged with N-methylaniline (0.653 g, 6.1 mmol), 4,6-dichloro-2-pyrimidinamine (1 g, 6.1 mmol), 1,4-dioxane (5 mL), and HCl (0.152 mL, 0.61 mmol, 4M in 1,4-dioxane). The vial was capped and stirred at reflux overnight. At this time, LCMS analysis indicated good conversion to the desired product, so the reaction mixture was poured into 1:1 NaHCO3 (sat) and water (20 mL) and extracted with EtOAc (3×50 mL). The combined organics were dried (Na2SO4) and concentrated. The solid residue was triturated with CH2Cl2, to yield the title compound (644 mg) as an off-white solid. LC-MS (ES) m/z=235 [M+H]+.